Cas no 78944-68-0 (Acetaldehyde, ion(1-)(9CI))

Acetaldehyde, ion(1-)(9CI) structure
Acetaldehyde, ion(1-)(9CI) structure
Product Name:Acetaldehyde, ion(1-)(9CI)
CAS No:78944-68-0
MF:C2H3O
MW:43.0446207523346
CID:573128
PubChem ID:643972
Update Time:2025-04-19

Acetaldehyde, ion(1-)(9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, ion(1-)(9CI)
    • ethanone
    • 78944-68-0
    • DTXSID001000152
    • acetaldehyde, ion(1-)
    • 1-Oxoethan-1-ide
    • Acetaldehyde, ion(1-) (9CI)
    • Inchi: 1S/C2H3O/c1-2-3/h1H3/q-1
    • InChI Key: RRGZOQKPWJKLOE-UHFFFAOYSA-N
    • SMILES: O=[C-]C

Computed Properties

  • Exact Mass: 43.01839
  • Monoisotopic Mass: 43.01839
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 10.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: -0.3

Experimental Properties

  • Boiling Point: 18.6°C at 760 mmHg
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